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acid

Cat. No.: B573107 Get Quote

An In-depth Technical Guide to 2-Bromo-5-chlorophenylboronic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Bromo-5-chlorophenylboronic acid, a key building block in modern organic

synthesis. The document details its structural characteristics, reactivity, and applications, with a

particular focus on its role in the development of novel pharmaceutical compounds.

Experimental protocols and graphical representations of key chemical processes are included

to support researchers in its practical application.

Core Physical and Chemical Properties
2-Bromo-5-chlorophenylboronic acid is a halogenated aromatic compound that serves as a

versatile intermediate in organic synthesis.[1] Its unique substitution pattern, featuring both a

bromine and a chlorine atom on the phenyl ring, allows for selective and sequential cross-

coupling reactions.

Structural and General Data
The fundamental properties of 2-Bromo-5-chlorophenylboronic acid are summarized in the

table below, providing essential information for its handling, storage, and application in

experimental settings.
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Property Value Source

IUPAC Name
2-Bromo-5-

chlorophenylboronic acid
[2]

CAS Number 1217501-18-2 [2][3][4][5][6][7]

Molecular Formula C₆H₅BBrClO₂ [2][3][4][5]

Molecular Weight 235.27 g/mol [3][4]

Physical Form Solid [2]

Purity Typically ≥98% [2]

Storage Temperature 2-8°C, under inert atmosphere [2]

Physicochemical Properties
The following table outlines key physicochemical data for 2-Bromo-5-chlorophenylboronic
acid. Note that some values are predicted, as experimental data for certain properties is not

widely published.
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Property Value Notes

Melting Point Data not available

Boronic acids often

decompose before melting. For

comparison, 2-

chlorophenylboronic acid has a

melting point of 92-102 °C.

Boiling Point 367.0 ± 52.0 °C

Predicted value. Phenylboronic

acids typically decompose at

high temperatures.[8]

Solubility
Moderately soluble in organic

solvents

Expected to be soluble in

solvents like ethanol,

chloroform, and acetone, with

limited solubility in water.[1]

Density ~1.79 g/cm³ Predicted value.[8]

Stability
Stable under recommended

storage conditions

Avoid prolonged exposure to

heat or strong oxidizing

agents.[1] Boronic acids can

be prone to protodeboronation.

[9]

Chemical Reactivity and Applications
The reactivity of 2-Bromo-5-chlorophenylboronic acid is dominated by the boronic acid

functional group and the two distinct halogen substituents on the aromatic ring.

Suzuki-Miyaura Cross-Coupling Reactions
The primary application of 2-Bromo-5-chlorophenylboronic acid is in palladium-catalyzed

Suzuki-Miyaura cross-coupling reactions.[10][11] This powerful carbon-carbon bond-forming

reaction allows for the synthesis of complex biaryl and heteroaryl structures, which are

common motifs in medicinally active compounds.[12][13]

The catalytic cycle for the Suzuki-Miyaura coupling involves three key steps: oxidative addition,

transmetalation, and reductive elimination.[10] The presence of a base is crucial to activate the
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boronic acid for the transmetalation step.[13]
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Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Applications in Drug Discovery
Boronic acids and their derivatives are of significant interest in medicinal chemistry.[14] They

are used as key intermediates in the synthesis of bioactive molecules, including kinase

inhibitors for cancer therapy.[15] The 2-bromo-5-chlorophenyl moiety can be incorporated into

scaffolds that target the ATP-binding site of protein kinases. The differential reactivity of the

bromine and chlorine atoms allows for stepwise, site-selective elaboration to build molecular

complexity and optimize biological activity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7571202/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Suzuki_Miyaura_Coupling_of_2_Bromo_5_methylpyridin_4_amine_with_Arylboronic_Acids_for_Drug_Discovery.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b573107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Bromo-5-chlorophenylboronic acid
(Building Block)

Suzuki Coupling 1
(e.g., at Bromo position)

Aryl-substituted Intermediate

Suzuki Coupling 2
(e.g., at Chloro position)

Complex Biaryl Scaffold

Further Functionalization

Potential Kinase Inhibitor
(Drug Candidate)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b573107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1,2-Dibromo-4-chlorobenzene
(Starting Material)

Lithiation or Grignard Formation
(e.g., n-BuLi or Mg)

Organometallic Intermediate

Borylation
(e.g., Trialkyl borate)

Boronate Ester Intermediate

Acidic Hydrolysis
(e.g., HCl)

2-Bromo-5-chlorophenylboronic acid
(Final Product)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b573107?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b573107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b573107?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b573107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

